Cas no 2632-42-0 (2-Quinolinecarboxamide, N-methyl-)

2-Quinolinecarboxamide, N-methyl-, is a heterocyclic organic compound featuring a quinoline backbone substituted with a carboxamide group at the 2-position, where the amide nitrogen is methylated. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The compound exhibits enhanced stability and bioavailability due to the methyl substitution on the amide nitrogen, which reduces metabolic degradation. Its quinoline core provides strong π-π stacking interactions, beneficial for binding to biological targets. The compound is commonly utilized as an intermediate in synthesizing bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined reactivity and compatibility with diverse synthetic routes make it a versatile building block in medicinal chemistry.

2-Quinolinecarboxamide, N-methyl- structure

2632-42-0 structure

Product Name:2-Quinolinecarboxamide, N-methyl-

CAS No:2632-42-0

MF:C₁₁H₁₀N₂O

MW:186.20990228653

CID:1426696

PubChem ID:13664934

Update Time:2025-07-02

2-Quinolinecarboxamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Quinolinecarboxamide, N-methyl-
- 2-(N-methylcarboxyamido)-quinoline
- SCHEMBL9839810
- GS-0438
- Z32016373
- 2632-42-0
- AKOS008932897
- N-methylquinoline-2-carboxamide
- MFCD11726151
- Quinoline-2-carboxylic acid methylamide
- Inchi： 1S/C11H10N2O/c1-12-11(14)10-7-6-8-4-2-3-5-9(8)13-10/h2-7H,1H3,(H,12,14)
- InChI Key： LUDPCCYFEZXZLI-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=C2C=CC=CC2=N1)NC

Computed Properties

Exact Mass: 186.0794
Monoisotopic Mass: 186.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 42Å²

Experimental Properties

PSA: 41.99

2-Quinolinecarboxamide, N-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB602202-1g	Quinoline-2-carboxylic acid methylamide; .	2632-42-0		1g	€341.70	2024-07-24
abcr	AB602202-5g	Quinoline-2-carboxylic acid methylamide; .	2632-42-0		5g	€1059.70	2024-07-24